Cas no 2228804-54-2 (1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228804-54-2
• MF: C₁₀H₁₁ClF₂N₂
• MW: 232.657548189163
• CID: 5930794
• PubChem ID: 165794768
• Update Time: 2025-06-07

1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine
• EN300-1957315
• 2228804-54-2
• [1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C10H11ClF2N2/c1-6-2-7(3-15-8(6)11)9(5-14)4-10(9,12)13/h2-3H,4-5,14H2,1H3
• InChI Key： CHJKQLYYLGVJTG-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 232.0578824g/mol
• Monoisotopic Mass: 232.0578824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine

Introduction to 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228804-54-2)

1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228804-54-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by a cyclopropyl ring substituted with difluoromethyl and an aromatic pyridine moiety, making it a promising candidate for various pharmaceutical developments.

The cyclopropyl ring, a three-membered cyclic structure, is known for its high reactivity and strain energy, which can influence the compound's biological activity. The presence of difluoromethyl groups further enhances the stability and metabolic properties of the molecule, contributing to its potential as a drug candidate. The 6-chloro-5-methylpyridin-3-yl moiety adds to the compound's lipophilicity and can play a crucial role in receptor binding and selectivity.

Recent studies have explored the pharmacological properties of 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific neurotransmitter receptors, suggesting its potential as a modulator of neurotransmitter systems. This could be particularly beneficial in conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its neurological applications, 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine has also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that it could be administered orally with minimal dosing frequency.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicology studies have shown that 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine has a low toxicity profile at therapeutic doses. However, further long-term studies are necessary to fully evaluate its safety in humans.

The synthetic route for 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine involves several key steps. The synthesis typically begins with the formation of the cyclopropyl ring through a ring-closing metathesis reaction. Subsequent functionalization steps introduce the difluoromethyl and pyridine moieties to yield the final product. The efficiency and scalability of this synthetic process are important considerations for large-scale production.

In conclusion, 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228804-54-2) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its applications in various disease states, contributing to the advancement of pharmaceutical science.